![molecular formula C24H25ClN2O3S B302656 ethyl (5Z)-2-(4-chloroanilino)-5-[[4-(diethylamino)phenyl]methylidene]-4-oxothiophene-3-carboxylate](/img/structure/B302656.png)
ethyl (5Z)-2-(4-chloroanilino)-5-[[4-(diethylamino)phenyl]methylidene]-4-oxothiophene-3-carboxylate
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Overview
Description
Ethyl (5Z)-2-(4-chloroanilino)-5-[[4-(diethylamino)phenyl]methylidene]-4-oxothiophene-3-carboxylate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. In
Scientific Research Applications
Ethyl (ethyl (5Z)-2-(4-chloroanilino)-5-[[4-(diethylamino)phenyl]methylidene]-4-oxothiophene-3-carboxylate)-2-(4-chloroanilino)-5-[[4-(diethylamino)phenyl]methylidene]-4-oxothiophene-3-carboxylate has been found to have a range of scientific research applications. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has potent anti-cancer activity, making it a potential candidate for the development of new cancer treatments.
In addition to its anti-cancer properties, ethyl (this compound)-2-(4-chloroanilino)-5-[[4-(diethylamino)phenyl]methylidene]-4-oxothiophene-3-carboxylate has also been found to have anti-inflammatory and anti-oxidant properties. This makes it a valuable tool for researchers studying a range of diseases and conditions, including arthritis, diabetes, and cardiovascular disease.
Mechanism of Action
The mechanism of action of ethyl (ethyl (5Z)-2-(4-chloroanilino)-5-[[4-(diethylamino)phenyl]methylidene]-4-oxothiophene-3-carboxylate)-2-(4-chloroanilino)-5-[[4-(diethylamino)phenyl]methylidene]-4-oxothiophene-3-carboxylate is not fully understood. However, studies have shown that it works by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Ethyl (this compound)-2-(4-chloroanilino)-5-[[4-(diethylamino)phenyl]methylidene]-4-oxothiophene-3-carboxylate has a range of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. It has also been shown to have antioxidant properties, which may help protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl (ethyl (5Z)-2-(4-chloroanilino)-5-[[4-(diethylamino)phenyl]methylidene]-4-oxothiophene-3-carboxylate)-2-(4-chloroanilino)-5-[[4-(diethylamino)phenyl]methylidene]-4-oxothiophene-3-carboxylate in lab experiments is its potent anti-cancer activity. This makes it a valuable tool for researchers studying cancer and looking for new treatments. However, one limitation of using this compound is that it can be difficult to synthesize, which may limit its availability for research purposes.
Future Directions
There are several future directions for research on ethyl (ethyl (5Z)-2-(4-chloroanilino)-5-[[4-(diethylamino)phenyl]methylidene]-4-oxothiophene-3-carboxylate)-2-(4-chloroanilino)-5-[[4-(diethylamino)phenyl]methylidene]-4-oxothiophene-3-carboxylate. One area of interest is in developing new cancer treatments based on this compound. Researchers are also interested in exploring its potential applications in treating other diseases and conditions, such as arthritis and diabetes. Additionally, there is a need for further studies to better understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of ethyl (ethyl (5Z)-2-(4-chloroanilino)-5-[[4-(diethylamino)phenyl]methylidene]-4-oxothiophene-3-carboxylate)-2-(4-chloroanilino)-5-[[4-(diethylamino)phenyl]methylidene]-4-oxothiophene-3-carboxylate involves several steps. The first step is the preparation of 4-chloroaniline, which is then reacted with 4-(diethylamino)benzaldehyde to produce the intermediate compound. This intermediate is then reacted with 2-thiophenecarboxylic acid to produce the final product.
properties
Molecular Formula |
C24H25ClN2O3S |
---|---|
Molecular Weight |
457 g/mol |
IUPAC Name |
ethyl (5Z)-2-(4-chloroanilino)-5-[[4-(diethylamino)phenyl]methylidene]-4-oxothiophene-3-carboxylate |
InChI |
InChI=1S/C24H25ClN2O3S/c1-4-27(5-2)19-13-7-16(8-14-19)15-20-22(28)21(24(29)30-6-3)23(31-20)26-18-11-9-17(25)10-12-18/h7-15,26H,4-6H2,1-3H3/b20-15- |
InChI Key |
JGMTYCZAMUQIJD-HKWRFOASSA-N |
Isomeric SMILES |
CCN(CC)C1=CC=C(C=C1)/C=C\2/C(=O)C(=C(S2)NC3=CC=C(C=C3)Cl)C(=O)OCC |
SMILES |
CCN(CC)C1=CC=C(C=C1)C=C2C(=O)C(=C(S2)NC3=CC=C(C=C3)Cl)C(=O)OCC |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)C=C2C(=O)C(=C(S2)NC3=CC=C(C=C3)Cl)C(=O)OCC |
Origin of Product |
United States |
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